3-chloro-4-ethoxy-N-methylbenzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-methylbenzamide
• InChI: InChI=1S/C10H12ClNO2/c1-3-14-9-5-4-7(6-8(9)11)10(13)12-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: QTXBCHNQZNUVAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC)Cl
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol

Description

3-chloro-4-ethoxy-N-methylbenzamide, also known as CEMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals. CEMB belongs to the class of benzamides and has a molecular weight of 241.7 g/mol.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-methylbenzamide is not fully understood. However, it has been suggested that it exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. It has also been shown to reduce the production of pro-inflammatory cytokines and prostaglandins, thereby exhibiting anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

3-chloro-4-ethoxy-N-methylbenzamide exhibits high potency against cancer cells, making it a potential candidate for the development of anticancer drugs. It also possesses anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders. However, this compound has limitations in terms of its solubility and stability, which may affect its efficacy and bioavailability.

Future Directions

There are several future directions for the research and development of 3-chloro-4-ethoxy-N-methylbenzamide. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the identification of its molecular targets and the elucidation of its mechanism of action. Furthermore, the development of novel formulations and delivery systems may improve its solubility and stability, leading to increased efficacy and bioavailability. Finally, the evaluation of its safety and toxicity in preclinical and clinical studies is necessary to determine its potential for clinical use.
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals. Its potent antitumor activity, anti-inflammatory, and analgesic properties make it a potential candidate for the development of anticancer drugs and the treatment of various inflammatory disorders. However, further research is necessary to fully understand its mechanism of action, optimize its synthesis method, and evaluate its safety and toxicity.

Synthesis Methods

3-chloro-4-ethoxy-N-methylbenzamide can be synthesized using various methods, including the reaction of 3-chloro-4-ethoxyaniline with N-methylisatoic anhydride in the presence of a suitable catalyst. The yield of the reaction can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.

Scientific Research Applications

3-chloro-4-ethoxy-N-methylbenzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders.